88-53-9

2-Amino-5-chloro-4-methylbenzenesulfonic acid

In Stock

• CAS RN:
• 88-53-9

• Formula:
• C7H8ClNO3S

• InChI:
• InChI=1S/C7H8ClNO3S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,9H2,1H3,(H,10,11,12)

• InChIKey:
• VYZCFAPUHSSYCC-UHFFFAOYSA-N

• 2-Amino-5-chloro-4-methylbenzenesulfonic acid, also known as 2-Amino-5-chloro-4-methylbenzenesulfonic acid, is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.

N-[(1Z)-1,2-dihydroacenaphthylen-1-ylidene]hydroxylamine

In Stock

• CAS RN:
• 5088-53-9

• Formula:
• C12H9NO

• InChI:
• InChI=1S/C12H9NO/c14-13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,14H,7H2/b13-11-

• InChIKey:
• YBYBQPOXHIHVOX-QBFSEMIESA-N

• N-[(1Z)-1,2-dihydroacenaphthylen-1-ylidene]hydroxylamine is a useful research compound. Its molecular formula is C12H9NO and its molecular weight is 183.21 g/mol. The purity is usually 95%.

1-(Chloromethyl)-2-phenoxybenzene

In Stock

• CAS RN:
• 5888-53-9

• Formula:
• C13H11ClO

• InChI:
• InChI=1S/C13H11ClO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H,10H2

• InChIKey:
• VIGILLBRWRDXDA-UHFFFAOYSA-N

• 1-(Chloromethyl)-2-phenoxybenzene is a useful research compound. Its molecular formula is C13H11ClO and its molecular weight is 218.68 g/mol. The purity is usually 95%.

2-(3-tert-butylphenyl)acetic acid

In Stock

• CAS RN:
• 42288-53-9

• Formula:
• C12H16O2

• 2-(3-tert-butylphenyl)acetic acid is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.3. The purity is usually 95%.

(6-Methyl-1H-indol-3-yl)methanol

In Stock

• CAS RN:
• 437988-53-9

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c1-7-2-3-9-8(6-12)5-11-10(9)4-7/h2-5,11-12H,6H2,1H3

• InChIKey:
• LWIRGUFIWRNCBP-UHFFFAOYSA-N

• (6-Methyl-1H-indol-3-yl)methanol is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.

2-(3-Methylbutyl)cyclohexan-1-ol

Usually In Stock

• CAS RN:
• 351188-53-9

• Formula:
• C11H22O

• InChI:
• InChI=1S/C11H22O/c1-9(2)7-8-10-5-3-4-6-11(10)12/h9-12H,3-8H2,1-2H3

• InChIKey:
• BUZQSNSPVVCNMW-UHFFFAOYSA-N

• 2-(3-Methylbutyl)cyclohexan-1-ol is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.296. The purity is usually 95%.

3-(4-Chlorophenyl)-2',6'-dichloropropiophenone

In Stock

• CAS RN:
• 898788-53-9

• Formula:
• C15H11Cl3O

• InChI:
• InChI=1S/C15H11Cl3O/c16-11-7-4-10(5-8-11)6-9-14(19)15-12(17)2-1-3-13(15)18/h1-5,7-8H,6,9H2

• InChIKey:
• HSPDOTUPCRFLCB-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-2',6'-dichloropropiophenone is a useful research compound. Its molecular formula is C15H11Cl3O and its molecular weight is 313.6 g/mol. The purity is usually 95%.

4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-53-9

• Formula:
• C22H25ClN2O5

• InChI:
• InChI=1S/C22H25ClN2O5/c1-4-29-16-9-8-14(13-15(16)23)20(26)18-19(17-7-5-12-30-17)25(22(28)21(18)27)11-6-10-24(2)3/h5,7-9,12-13,19,26H,4,6,10-11H2,1-3H3/b20-18+

• InChIKey:
• LOIHRKARDAMNRC-UHFFFAOYSA-N

• 4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H25ClN2O5 and its molecular weight is 432.9. The purity is usually 95%.

4-(2-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide

In Stock

• CAS RN:
• 851988-53-9

• Formula:
• C19H20N4O5S2

• InChI:
• InChI=1S/C19H20N4O5S2/c1-3-23(4-2)30(25,26)13-7-5-12(6-8-13)18(24)21-22-19-20-14-9-15-16(28-11-27-15)10-17(14)29-19/h5-10H,3-4,11H2,1-2H3,(H,20,22)(H,21,24)

• InChIKey:
• PBNMNUOEJFPCOK-UHFFFAOYSA-N

• 4-(2-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H20N4O5S2 and its molecular weight is 448.51. The purity is usually 95%.

4-(N,N-diethylsulfamoyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953188-53-9

• Formula:
• C19H21N3O4S2

• InChI:
• InChI=1S/C19H21N3O4S2/c1-3-22(4-2)28(24,25)16-9-7-14(8-10-16)19(23)20-13-15-12-17(26-21-15)18-6-5-11-27-18/h5-12H,3-4,13H2,1-2H3,(H,20,23)

• InChIKey:
• VYBUTJPQOQXARK-UHFFFAOYSA-N

• 4-(N,N-diethylsulfamoyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.

4-{3-[(Butylamino)carbonyl]anilino}-4-oxobutanoic acid

In Stock

• CAS RN:
• 940488-53-9

• Formula:
• C15H20N2O4

• InChI:
• InChI=1S/C15H20N2O4/c1-2-3-9-16-15(21)11-5-4-6-12(10-11)17-13(18)7-8-14(19)20/h4-6,10H,2-3,7-9H2,1H3,(H,16,21)(H,17,18)(H,19,20)

• InChIKey:
• NDAUAORPKBCQEL-UHFFFAOYSA-N

• 4-{3-[(Butylamino)carbonyl]anilino}-4-oxobutanoic acid is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.33g/mol. The purity is usually 95%.

N-(5-chloro-4-methoxy-2-nitrophenyl)acetamide

In Stock

• CAS RN:
• 160088-53-9

• Formula:
• C9H9ClN2O4

• InChI:
• InChI=1S/C9H9ClN2O4/c1-5(13)11-7-3-6(10)9(16-2)4-8(7)12(14)15/h3-4H,1-2H3,(H,11,13)

• InChIKey:
• UDVMKRHMXJOWQA-UHFFFAOYSA-N

• N-(5-chloro-4-methoxy-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C9H9ClN2O4 and its molecular weight is 244.63 g/mol. The purity is usually 95%.

sodium (S)-6-(difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide

In Stock

• CAS RN:
• 160488-53-9

• Formula:
• C₁₆H₁₄F₂N₃NaO₄S

• InChI:
• InChI=1S/C16H14F2N3O4S.Na/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;/h3-7,15H,8H2,1-2H3;/q-1;+1/t26-;/m0./s1

• Sodium (S)-6-(difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide, also known as Sodium (S)-6-(difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide, is a useful research compound. Its molecular formula is C₁₆H₁₄F₂N₃NaO₄S and its molecular weight is 405.35. The purity is usually 95%.

N-cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-amine

• CAS RN:
• 1894088-53-9

• Formula:
• C10H14N4

• InChI:
• InChI=1S/C10H14N4/c1-2-8(1)12-10-5-7-6-11-4-3-9(7)13-14-10/h5,8,11H,1-4,6H2,(H,12,14)

• InChIKey:
• QKWUSRVHZIEYKH-UHFFFAOYSA-N

• N-cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-amine is a useful research compound. Its molecular formula is C10H14N4 and its molecular weight is 190.25 g/mol. The purity is usually 95%.

N-(2-Methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 1289388-53-9

• Formula:
• C14H23ClN2

• InChI:
• InChI=1S/C14H22N2.ClH/c1-12-5-2-3-7-14(12)11-16-10-13-6-4-8-15-9-13;/h2-3,5,7,13,15-16H,4,6,8-11H2,1H3;1H

• InChIKey:
• HRKOEERUKSVLOY-UHFFFAOYSA-N

• N-(2-Methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C14H23ClN2 and its molecular weight is 254.8 g/mol. The purity is usually 95%.

1-(2,3-Dimethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

In Stock

• CAS RN:
• 1797088-53-9

• Formula:
• C19H24N2O5

• InChI:
• InChI=1S/C19H24N2O5/c1-23-14-8-5-7-13(11-14)17(25-3)12-20-19(22)21-15-9-6-10-16(24-2)18(15)26-4/h5-11,17H,12H2,1-4H3,(H2,20,21,22)

• InChIKey:
• ODEMFGPHMDUJBS-UHFFFAOYSA-N

• 1-(2,3-Dimethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea is a useful research compound. Its molecular formula is C19H24N2O5 and its molecular weight is 360.41. The purity is usually 95%.

N1-(3-chloro-4-methylphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1797888-53-9

• Formula:
• C21H27ClN2O3

• InChI:
• InChI=1S/C21H27ClN2O3/c1-12-3-4-17(10-18(12)22)24-20(26)19(25)23-11-21(27-2)15-6-13-5-14(8-15)9-16(21)7-13/h3-4,10,13-16H,5-9,11H2,1-2H3,(H,23,25)(H,24,26)

• InChIKey:
• NCPBOTSFMJFCIV-UHFFFAOYSA-N

• N1-(3-chloro-4-methylphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27ClN2O3 and its molecular weight is 390.91. The purity is usually 95%.

N-Ethyl-N-[2-[(4-methyl-2,3-dihydro-1,4-benzoxazin-6-yl)amino]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2324488-53-9

• Formula:
• C16H21N3O3

• InChI:
• InChI=1S/C16H21N3O3/c1-4-16(21)19(5-2)11-15(20)17-12-6-7-14-13(10-12)18(3)8-9-22-14/h4,6-7,10H,1,5,8-9,11H2,2-3H3,(H,17,20)

• InChIKey:
• NDXXHQDLQDMUOG-UHFFFAOYSA-N

• N-Ethyl-N-[2-[(4-methyl-2,3-dihydro-1,4-benzoxazin-6-yl)amino]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C16H21N3O3 and its molecular weight is 303.362. The purity is usually 95%.

4-Ethyl-5-fluoro-6-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379988-53-9

• Formula:
• C18H23FN4O

• InChI:
• InChI=1S/C18H23FN4O/c1-3-16-17(19)18(22-12-21-16)23-8-4-5-14(10-23)11-24-15-6-7-20-13(2)9-15/h6-7,9,12,14H,3-5,8,10-11H2,1-2H3

• InChIKey:
• ROJRASNVZLKYOM-UHFFFAOYSA-N

• 4-Ethyl-5-fluoro-6-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C18H23FN4O and its molecular weight is 330.407. The purity is usually 95%.